Cas no 941931-19-7 (N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 941931-19-7
• MF: C₁₉H₁₄N₄O₆
• MW: 394.33766412735
• CID: 5501138
• Update Time: 2025-05-21

N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-nitrophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14N4O6/c24-18-8-7-14(19(25)20-15-4-2-6-17(10-15)23(28)29)12-21(18)11-13-3-1-5-16(9-13)22(26)27/h1-10,12H,11H2,(H,20,25)
• InChI Key： GDJZNJIWVPWKNG-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C=CC=1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Additional information on N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Recent Advances in the Study of N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 941931-19-7)

In recent years, the compound N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 941931-19-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro-substituted phenyl and dihydropyridine moieties, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 941931-19-7. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify its molecular targets. Preliminary results suggest that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents. Furthermore, its structural features have been optimized to enhance bioavailability and reduce potential off-target effects.

In vitro and in vivo studies have further validated the therapeutic potential of 941931-19-7. For instance, a recent study demonstrated its efficacy in reducing pro-inflammatory cytokine production in murine models of rheumatoid arthritis. The compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, has been highlighted as a critical factor in its anti-inflammatory activity. Additionally, pharmacokinetic studies have revealed favorable absorption and distribution profiles, supporting its potential for oral administration.

Despite these promising findings, challenges remain in the clinical translation of 941931-19-7. Issues such as metabolic stability and long-term toxicity need to be addressed through further preclinical investigations. Current research efforts are also exploring the compound's potential in other therapeutic areas, including oncology and neurodegenerative diseases, given its ability to interact with diverse biological targets.

In conclusion, N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a promising scaffold for drug development. Its multifaceted pharmacological profile and structural versatility make it a valuable subject of ongoing research. Future studies should focus on optimizing its chemical properties and expanding its therapeutic applications to fully realize its potential in the pharmaceutical industry.